Cas no 887979-45-5 (6-(3,5-Bis(trifluoromethyl)phenyl)picolinaldehyde)

6-(3,5-Bis(trifluoromethyl)phenyl)picolinaldehyde structure

887979-45-5 structure

Product Name:6-(3,5-Bis(trifluoromethyl)phenyl)picolinaldehyde

CAS No:887979-45-5

MF:C₁₄H₇F₆NO

MW:319.201904535294

CID:3167812

PubChem ID:24730073

Update Time:2025-04-21

6-(3,5-Bis(trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]PYRIDINE-2-CARBALDEHYDE
- 6-(3,5-Bis(trifluoromethyl)phenyl)picolinaldehyde
- 887979-45-5
- AB23941
- SCHEMBL12538467
- A1-20954
- Inchi： 1S/C14H7F6NO/c15-13(16,17)9-4-8(5-10(6-9)14(18,19)20)12-3-1-2-11(7-22)21-12/h1-7H
- InChI Key： ZEGFTCBQIVKNEM-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C2C=CC=C(C=O)N=2)C=1)(F)F

Computed Properties

Exact Mass: 319.04318282Da
Monoisotopic Mass: 319.04318282Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 30Å²

6-(3,5-Bis(trifluoromethyl)phenyl)picolinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM177287-1g	6-(3,5-bis(trifluoromethyl)phenyl)picolinaldehyde	887979-45-5	95%	1g	$1086	2021-08-05
Alichem	A019111998-1g	6-(3,5-Bis(trifluoromethyl)phenyl)picolinaldehyde	887979-45-5	95%	1g	$1026.30	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747750-1g	6-(3,5-Bis(trifluoromethyl)phenyl)picolinaldehyde	887979-45-5	98%	1g	￥9231.00	2024-04-26

6-(3,5-Bis(trifluoromethyl)phenyl)picolinaldehyde Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

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